Cas no 149681-70-9 (Pentanethioamide,N-methyl-N-phenyl-)

• Product Name: Pentanethioamide,N-methyl-N-phenyl-
• CAS No: 149681-70-9
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 100126
• PubChem ID: 11469831
• Update Time: 2025-04-18

Pentanethioamide,N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pentanethioamide,N-methyl-N-phenyl-
• 149681-70-9
• N-methyl-N-phenyl-pentanethioic acid amide
• Pentanethioamide, N-methyl-N-phenyl-
• N-methyl-N-phenylpentanethioamide

• Inchi： 1S/C12H17NS/c1-3-4-10-12(14)13(2)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• InChI Key： QQKOEOSUIHSVBE-UHFFFAOYSA-N
• SMILES： S=C(CCCC)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.10831
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24